Cas no 24097-17-4 (Isoxazole,3-(4-chlorophenyl)-5-phenyl-)

• Product Name: Isoxazole,3-(4-chlorophenyl)-5-phenyl-
• CAS No: 24097-17-4
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 262922
• PubChem ID: 279128
• Update Time: 2025-04-19

Isoxazole,3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-(4-chlorophenyl)-5-phenyl-
• 3-(4-chlorophenyl)-5-phenyl-1,2-oxazole
• 3-(4-chlorophenyl)-5-phenylisoxazole
• 3-(4-chloro-phenyl)-5-phenyl-isoxazole
• 3-(p-Chlorophenyl)-5-phenylisoxazole
• 5-phenyl-3-(p-chlorophenyl)-2-isoxazole
• AC1L5PJD
• AC1Q3SG5
• CTK4F2912
• Isoxazole, 3-(p-chlorophenyl)-5-phenyl-
• NSC129405
• 3-(4-chlorophenyl)-5-phenyl-1, 2-oxazole
• 24097-17-4
• MLS002174284
• SMR001261454
• DTXSID80299319
• PUSQABHGLQMVTM-UHFFFAOYSA-N
• NSC-129405
• Isoxazole, 3-(4-chlorophenyl)-5-phenyl-
• HMS2200O07
• HMS3348J12
• 3-(4-Chlorophenyl)-5-phenylisoxazole #
• CHEMBL1408837

• Inchi： 1S/C15H10ClNO/c16-13-8-6-11(7-9-13)14-10-15(18-17-14)12-4-2-1-3-5-12/h1-10H
• InChI Key： PUSQABHGLQMVTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 255.0452
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 4.66200